Cas no 850375-11-0 (3-(1H-pyrazol-3-yl)benzoic acid)

• Product Name: 3-(1H-pyrazol-3-yl)benzoic acid
• CAS No: 850375-11-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD09860594
• CID: 716911
• PubChem ID: 2795542
• Update Time: 2025-04-19

3-(1H-pyrazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-3-yl)benzoic acid
• 3-(1H-pyrazol-5-yl)benzoic acid
• Benzoic acid,3-(1H-pyrazol-3-yl)-
• J-510432
• 850375-11-0
• UNII-DR25BS8RW9
• PD180780
• TS-02644
• AC-22871
• BDBM50265607
• RXZRBZWATRFHCS-UHFFFAOYSA-N
• F3379-1035
• CHEMBL497801
• PS-3700
• 3-(2H-pyrazol-3-yl)benzoic Acid
• DR25BS8RW9
• SCHEMBL939810
• Benzoic acid, 3-(1H-pyrazol-3-yl)-
• EN300-842971
• 3-(1H-pyrazol-5-yl)benzoicacid
• DB-002478
• AKOS006283724
• 3-(1H-pyrazol-3-yl)benzoic acid, AldrichCPR
• MFCD03407956
• 3-(1h-pyrazol-3-yl)-benzoic acid
• DTXSID80383762
• Z2757438242
• AKOS000425295

• MDL： MFCD09860594
• Inchi： 1S/C10H8N2O2/c13-10(14)8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,(H,11,12)(H,13,14)
• InChI Key： RXZRBZWATRFHCS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1=CC=NN1)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.355
• Melting Point: 204 °C
• Boiling Point: 496.507°C at 760 mmHg
• Flash Point: 254.079°C
• Refractive Index: 1.645
• PSA: 65.98000
• LogP: 1.77490

3-(1H-pyrazol-3-yl)benzoic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 22
• Hazardous Material Identification：